Cas no 23927-13-1 (Cyclo(-D-Ala-D-Ala))

• Product name: Cyclo(-D-Ala-D-Ala)
• CAS No: 23927-13-1
• MF: C₆H₁₀N₂O₂
• MW: 142.1558
• MDL: MFCD00236939
• CID: 827404
• PubChem ID: 676439

Cyclo(-D-Ala-D-Ala) Chemical and Physical Properties

Names and Identifiers

• Cyclo(-D-Ala-D-Ala)
• (3R,6R)-3,6-dimethylpiperazine-2,5-dione
• (3R,6R)-Dimethyl-piperazine-2,5-dione
• Cyclo(D-Ala-D-Ala)
• D-Alanine anhydride
• starbld0009559
• AKOS006274201
• Alanine anhydride, cis-(+)-
• DTXSID50350289
• 23927-13-1
• CS-0357210
• WMN9UY0GSE
• MFCD00236939
• AT17302
• UNII-WMN9UY0GSE
• SCHEMBL13074412
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6R)-
• Cyclo(D-alanyl-D-alanyl)
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R-cis)-
• CHEMBL4468051

• MDL： MFCD00236939
• Inchi： InChI=1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m1/s1
• InChI Key： WWISPHBAYBECQZ-QWWZWVQMSA-N
• SMILES： C[C@@H]1C(N[C@@H](C(N1)=O)C)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives